6-Ethyl-1,7-naphthyridin-8(7H)-one
Overview
Description
6-Ethyl-1,7-naphthyridin-8(7H)-one is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic organic compound that is used in various research applications due to its unique properties.
Mechanism of Action
The mechanism of action of 6-Ethyl-1,7-naphthyridin-8(7H)-one is not fully understood. However, it is known to interact with metal ions, particularly zinc ions, through a chelation process. This interaction results in a change in the fluorescence properties of the compound, which can be used for the detection of metal ions.
Biochemical and Physiological Effects:
6-Ethyl-1,7-naphthyridin-8(7H)-one has been shown to have minimal biochemical and physiological effects. It is not known to have any toxic effects on cells or tissues. However, further studies are required to fully understand the potential effects of the compound.
Advantages and Limitations for Lab Experiments
One of the main advantages of 6-Ethyl-1,7-naphthyridin-8(7H)-one is its high sensitivity for the detection of metal ions. It is also relatively easy to synthesize, making it a cost-effective option for research applications. However, one of the limitations of the compound is its selectivity for metal ions. It is not known to interact with other biomolecules, which limits its potential applications.
Future Directions
There are several future directions for research related to 6-Ethyl-1,7-naphthyridin-8(7H)-one. One potential direction is the development of new fluorescent probes based on the structure of the compound. Another direction is the investigation of the potential applications of the compound in the field of medicinal chemistry. Additionally, further studies are required to fully understand the mechanism of action and potential effects of the compound.
Conclusion:
In conclusion, 6-Ethyl-1,7-naphthyridin-8(7H)-one is a heterocyclic organic compound that has gained significant attention in the field of scientific research. It is commonly used as a fluorescent probe for the detection of metal ions in biological systems. The compound has several advantages, including its high sensitivity and cost-effectiveness. However, further studies are required to fully understand the potential applications and effects of the compound.
Scientific Research Applications
6-Ethyl-1,7-naphthyridin-8(7H)-one has been widely used in scientific research due to its unique properties. It is commonly used as a fluorescent probe for the detection of metal ions in biological systems. It has also been used as a precursor for the synthesis of various other compounds that have potential applications in the field of medicinal chemistry.
properties
IUPAC Name |
6-ethyl-7H-1,7-naphthyridin-8-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O/c1-2-8-6-7-4-3-5-11-9(7)10(13)12-8/h3-6H,2H2,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLQIYMBAPFKZOM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C(=O)N1)N=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40582552 |
Source
|
| Record name | 6-Ethyl-1,7-naphthyridin-8(7H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40582552 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Ethyl-1,7-naphthyridin-8(7H)-one | |
CAS RN |
922527-18-2 |
Source
|
| Record name | 6-Ethyl-1,7-naphthyridin-8(7H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40582552 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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